Cas no 129815-99-2 (1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester)
129815-99-2 structure
Product Name:1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester
CAS No:129815-99-2
MF:C15H12O4
MW:256.253384590149
CID:1228608
Update Time:2024-08-05
1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester
- 1,2-Benzenedicarboxylic acid, 1-(3-methylphenyl) ester
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- Inchi: 1S/C15H12O4/c1-10-5-4-6-11(9-10)19-15(18)13-8-3-2-7-12(13)14(16)17/h2-9H,1H3,(H,16,17)
- InChI Key: SFXQOWCSVIMDIM-UHFFFAOYSA-N
- SMILES: C1(C(OC2=CC=CC(C)=C2)=O)=CC=CC=C1C(O)=O
Computed Properties
- Exact Mass: 256.07356
Experimental Properties
- Density: 1.270±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±28.0 °C(Predicted)
- PSA: 63.6
- pka: 3.32±0.36(Predicted)
1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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